Cas no 5199-89-3 (Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-)

Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- structure
5199-89-3 structure
Product Name:Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
CAS No:5199-89-3
MF:C15H12N2O3
MW:268.267383575439
CID:384427
PubChem ID:6178833
Update Time:2025-04-19

Benzeneacetic acid, a-(2-benzoylhydrazinylidene)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(2-benzoylhydrazinylidene)-
    • (2E)-2-(benzoylhydrazinylidene)-2-phenylacetic acid
    • 5199-89-3
    • DTXSID30422170
    • NSC371989
    • NSC-371989
    • Inchi: 1S/C15H12N2O3/c18-14(12-9-5-2-6-10-12)17-16-13(15(19)20)11-7-3-1-4-8-11/h1-10H,(H,17,18)(H,19,20)/b16-13+
    • InChI Key: IMNJCROFAWJNCV-DTQAZKPQSA-N
    • SMILES: O=C(C1C=CC=CC=1)N/N=C(/C(=O)O)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 268.08486
  • Monoisotopic Mass: 268.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • PSA: 78.76

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